Cas no 1226443-36-2 (2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide)
1226443-36-2 structure
Product Name:2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
CAS No:1226443-36-2
MF:C14H18N2O2
MW:246.304923534393
CID:5827791
PubChem ID:49670821
Update Time:2024-01-16
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dimethyl-N-(3-pyrrol-1-ylpropyl)furan-3-carboxamide
- 2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
- 1226443-36-2
- VU0528218-1
- F5937-0197
- N-(3-(1H-pyrrol-1-yl)propyl)-2,5-dimethylfuran-3-carboxamide
- AKOS024527611
-
- Inchi: 1S/C14H18N2O2/c1-11-10-13(12(2)18-11)14(17)15-6-5-9-16-7-3-4-8-16/h3-4,7-8,10H,5-6,9H2,1-2H3,(H,15,17)
- InChI Key: FYZKKNHEOLAPSL-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(NCCCN2C=CC=C2)=O)=C1C
Computed Properties
- Exact Mass: 246.136827821g/mol
- Monoisotopic Mass: 246.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 47.2Ų
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5937-0197-2μmol |
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide |
1226443-36-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5937-0197-5μmol |
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide |
1226443-36-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5937-0197-10μmol |
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide |
1226443-36-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5937-0197-20μmol |
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide |
1226443-36-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5937-0197-1mg |
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide |
1226443-36-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5937-0197-2mg |
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide |
1226443-36-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5937-0197-3mg |
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide |
1226443-36-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5937-0197-4mg |
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide |
1226443-36-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5937-0197-5mg |
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide |
1226443-36-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5937-0197-10mg |
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide |
1226443-36-2 | 10mg |
$79.0 | 2023-09-09 |
2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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